Cas no 63001-34-3 (3-PYRIDAZINECARBOXYLIC ACID, 1,6-DIHYDRO-6-OXO-, BUTYL ESTER)

• Product Name: 3-PYRIDAZINECARBOXYLIC ACID, 1,6-DIHYDRO-6-OXO-, BUTYL ESTER
• CAS No: 63001-34-3
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 3297971
• PubChem ID: 12346430
• Update Time: 2025-04-21

3-PYRIDAZINECARBOXYLIC ACID, 1,6-DIHYDRO-6-OXO-, BUTYL ESTER Chemical and Physical Properties

Names and Identifiers

• 3-PYRIDAZINECARBOXYLIC ACID, 1,6-DIHYDRO-6-OXO-, BUTYL ESTER
• Butyl 1,6-dihydro-6-oxo-3-pyridazinecarboxylate
• n-butyl 6-oxo-1,6-dihydropyridazine-3-carboxylate
• QSMVTNZZUSDDNG-UHFFFAOYSA-N
• SCHEMBL7666790
• 63001-34-3
• DTXSID501241426
• butyl 6-oxo-1,6-dihydropyridazine-3-carboxylate
• 3-(delta-butoxycarbonyl) pyridazin-6-one

• Inchi： 1S/C9H12N2O3/c1-2-3-6-14-9(13)7-4-5-8(12)11-10-7/h4-5H,2-3,6H2,1H3,(H,11,12)
• InChI Key： QSMVTNZZUSDDNG-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(NN=1)=O)=O)CCCC

Computed Properties

• Exact Mass: 196.08479225Da
• Monoisotopic Mass: 196.08479225Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.8Ų